D-Alanyl-O-{10-[(4-ethylbenzoyl)oxy]decanoyl}-L-serine
CAS No.: 921934-24-9
Cat. No.: VC20287409
Molecular Formula: C25H38N2O7
Molecular Weight: 478.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 921934-24-9 |
|---|---|
| Molecular Formula | C25H38N2O7 |
| Molecular Weight | 478.6 g/mol |
| IUPAC Name | (2S)-2-[[(2R)-2-aminopropanoyl]amino]-3-[10-(4-ethylbenzoyl)oxydecanoyloxy]propanoic acid |
| Standard InChI | InChI=1S/C25H38N2O7/c1-3-19-12-14-20(15-13-19)25(32)33-16-10-8-6-4-5-7-9-11-22(28)34-17-21(24(30)31)27-23(29)18(2)26/h12-15,18,21H,3-11,16-17,26H2,1-2H3,(H,27,29)(H,30,31)/t18-,21+/m1/s1 |
| Standard InChI Key | ICPRZSBSQZQCEN-NQIIRXRSSA-N |
| Isomeric SMILES | CCC1=CC=C(C=C1)C(=O)OCCCCCCCCCC(=O)OC[C@@H](C(=O)O)NC(=O)[C@@H](C)N |
| Canonical SMILES | CCC1=CC=C(C=C1)C(=O)OCCCCCCCCCC(=O)OCC(C(=O)O)NC(=O)C(C)N |
Introduction
D-Alanyl-O-{10-[(4-ethylbenzoyl)oxy]decanoyl}-L-serine is a complex organic compound with the molecular formula C25H38N2O7 and the CAS number 921934-24-9 . This compound is a derivative of serine, an amino acid, and incorporates a decanoyl moiety modified with a 4-ethylbenzoyl group. The compound's structure suggests potential applications in biochemistry and pharmaceutical research due to its unique chemical properties.
Synthesis and Preparation
The synthesis of D-Alanyl-O-{10-[(4-ethylbenzoyl)oxy]decanoyl}-L-serine typically involves peptide coupling reactions and esterification steps. The process may start with the preparation of the decanoyl moiety, followed by the introduction of the 4-ethylbenzoyl group. The final step involves coupling this modified decanoyl derivative with D-alanyl-L-serine.
Potential Applications
While specific applications of D-Alanyl-O-{10-[(4-ethylbenzoyl)oxy]decanoyl}-L-serine are not widely documented, compounds with similar structures are often explored for their biological activities, such as antimicrobial or antioxidant properties. The presence of a serine backbone and a hydrophobic decanoyl chain could facilitate interactions with membranes or proteins, suggesting potential roles in drug delivery or as bioactive molecules.
Research Findings
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